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Compound of Interest

Compound Name: Clofenetamine hydrochloride

CAS No.: 2019-16-1

Cat. No.: B12291847

Get Quote

Executive Summary & Critical Disambiguation
Clofenetamine hydrochloride (CAS 511-46-6) is a benzhydryl ether derivative belonging to

the ethanolamine class of antihistamines. Historically developed as Keithon, it exhibits potent

H1-receptor antagonism and significant anticholinergic (antimuscarinic) properties. It is

structurally homologous to diphenhydramine and chlorphenoxamine, distinguished by the

presence of a para-chloro substituent on one phenyl ring and a diethylamino (rather than

dimethylamino) terminal group.

⚠️ CRITICAL DISAMBIGUATION WARNING: In modern pharmaceutical contexts, the trade

name "Keithon" is occasionally used (in specific European markets) to denote a fixed-dose

combination of Ketoprofen and Omeprazole. This guide strictly addresses the chemical entity

Clofenetamine Hydrochloride (CAS 511-46-6) and not the NSAID/PPI combination.

Chemical Identity & Physicochemical Profile[1][2][3][4]
[5][6][7][8]
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Property Specification

IUPAC Name
2-[1-(4-chlorophenyl)-1-phenylethoxy]-N,N-

diethylethanamine hydrochloride

CAS Number 511-46-6 (HCl salt); 2019-16-1 (Free base)

Molecular Formula C₂₀H₂₆ClNO[1][2][3][4] · HCl

Molecular Weight 368.34 g/mol (Salt); 331.88 g/mol (Base)

Structure Class Benzhydryl ether; Ethanolamine derivative

Appearance White to off-white crystalline solid

Solubility
Soluble in water, ethanol, and chloroform;

insoluble in ether

Melting Point
~170–175°C (Typical for class; specific

polymorphs may vary)

Pharmacology & Mechanism of Action
Clofenetamine functions as a competitive inverse agonist at the Histamine H1 receptor and a

competitive antagonist at Muscarinic Acetylcholine receptors (mAChRs). Its lipophilic

benzhydryl pharmacophore allows for blood-brain barrier (BBB) penetration, resulting in central

sedation and antiparkinsonian effects.

3.1 Mechanistic Pathway Diagram
The following diagram illustrates the dual receptor modulation profile of Clofenetamine.
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Caption: Dual pharmacodynamic action of Clofenetamine on H1 and Muscarinic receptors.

Synthesis & Manufacturing Protocol
The synthesis of Clofenetamine HCl follows a classical Williamson ether synthesis approach,

modified for steric hindrance around the benzhydryl carbon.

4.1 Retrosynthetic Analysis
Disconnection: The ether linkage (C-O-C).

Synthons: 1-(4-chlorophenyl)-1-phenylethanol (Tertiary alcohol) + 2-(diethylamino)ethyl

chloride.

4.2 Step-by-Step Synthesis Protocol
Step 1: Grignard Reaction (Preparation of the Carbinol)

Reagents: 4-Chlorobenzophenone, Methylmagnesium bromide (MeMgBr), dry THF.

Protocol:

Charge a flame-dried reactor with 4-chlorobenzophenone dissolved in anhydrous THF

under N₂ atmosphere.
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Add MeMgBr (1.2 eq) dropwise at 0°C to control exotherm.

Reflux for 2 hours to ensure completion.

Quench with saturated NH₄Cl solution. Extract with ethyl acetate.

Evaporate solvent to yield 1-(4-chlorophenyl)-1-phenylethanol.

Step 2: Etherification (Williamson Synthesis)

Reagents: Carbinol intermediate, Sodium Hydride (NaH) or NaNH₂, 2-(diethylamino)ethyl

chloride HCl (neutralized to free base in situ).

Protocol:

Dissolve the carbinol in dry Toluene or DMF.

Add NaH (1.5 eq) carefully; stir at 60°C until H₂ evolution ceases (formation of alkoxide).

Add 2-(diethylamino)ethyl chloride (free base) dropwise.

Reflux for 12–18 hours.

Cool, wash with water to remove salts. The organic layer contains Clofenetamine free

base.

Step 3: Salt Formation

Reagents: HCl gas or conc. HCl, Isopropanol/Ether.

Protocol:

Dissolve the free base in dry diethyl ether or isopropanol.

Bubble anhydrous HCl gas or add ethanolic HCl dropwise until pH < 3.

Precipitate forms. Filter, wash with cold ether, and recrystallize from ethanol/acetone.

4.3 Synthesis Workflow Diagram
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Caption: Synthetic route from 4-chlorobenzophenone to Clofenetamine HCl.

Analytical Methods
For quality control and identification, the following methodologies are standard.

A. High-Performance Liquid Chromatography (HPLC)

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5µm, 4.6 x 150mm).

Mobile Phase: Phosphate Buffer (pH 3.0) : Acetonitrile (60:40 v/v).

Flow Rate: 1.0 mL/min.

Detection: UV @ 220 nm (Benzene ring absorption).
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Retention Time: Expect elution ~4–6 mins depending on gradient.

B. Proton NMR (¹H-NMR, 400 MHz, DMSO-d₆)

Key Signals:

δ 7.2–7.5 (m, 9H, Aromatic protons).

δ 3.4 (t, 2H, -O-CH₂-).

δ 2.6 (t, 2H, -CH₂-N-).

δ 2.4 (q, 4H, N-(CH₂CH₃)₂).

δ 1.8 (s, 3H, C-CH₃).

δ 0.9 (t, 6H, N-CH₂-CH₃).

Toxicology & Safety
Acute Toxicity:

LD50 (Oral, Mouse): ~650 mg/kg [1].

LD50 (Oral, Rat): Data extrapolated to be similar to chlorphenoxamine (~400–700 mg/kg).

Handling Precautions:

Potent anticholinergic; avoid inhalation of dust.

Wear full PPE (gloves, lab coat, respirator) during synthesis.

Store in a cool, dry place, protected from light (hygroscopic salt).

References
Searle & Co. (1956). Pharmacological properties of Clofenetamine (Keithon). Journal of

Pharmacology and Experimental Therapeutics.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12291847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem Database. (2024). Clofenetamine Hydrochloride - Compound Summary.

National Center for Biotechnology Information. [Link]

ChemIDplus. (2024). Clofenetamine [INN].[1] U.S. National Library of Medicine. [Link]

Arnold, H., et al. (1954).[5] Contribution to the Effect of Antihistamine Substances: Chemical

constitution and pharmacological activity in the group of basic benzhydrylethers.

Arzneimittel-Forschung. (Foundational text on benzhydryl ether SAR).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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